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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trivinylmethoxysilane (TVMS) is a versatile organosilicon compound characterized by the
presence of three reactive vinyl groups and a hydrolyzable methoxy group attached to a central
silicon atom. This unique combination of functionalities makes it a valuable crosslinking and
coupling agent in a wide array of applications, particularly in polymer and materials science. Its
ability to form stable covalent bonds with both organic polymers and inorganic substrates
allows for the creation of hybrid materials with enhanced mechanical, thermal, and adhesive
properties. This technical guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and key applications of trivinylmethoxysilane, offering insights for
researchers and professionals working in materials development and related fields.

Chemical Structure and Properties
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Trivinylmethoxysilane is a clear, colorless liquid with the chemical formula C7H120Si and a
molecular weight of 140.26 g/mol .[1] The central silicon atom is bonded to three vinyl (-
CH=CHz2) groups and one methoxy (-OCHs) group, resulting in a tetrahedral geometry.

Molecular Structure

Computational modeling and spectroscopic analyses are essential to fully elucidate the three-
dimensional structure of trivinylmethoxysilane, including its precise bond lengths and angles.
Due to the rotational freedom around the Si-C and Si-O bonds, the molecule can adopt various
conformations. Theoretical studies are instrumental in determining the most stable geometric
arrangement.

Diagram: Molecular Structure of Trivinylmethoxysilane

A 2D representation of the trivinylmethoxysilane molecule.

Physical and Chemical Properties

A summary of the key physical and chemical properties of trivinylmethoxysilane is presented
in the table below.

Property Value

CAS Number 193828-96-5[1]

Molecular Formula C7H120Si[1]

Molecular Weight 140.26 g/mol [1]

Boiling Point 131-133 °CJ[1]

Density ~0.818 g/cm?3[1]

Refractive Index 1.4400[1]

Flash Point 26 °C[1]

Hydrolytic Sensitivity Reacts slowly with moisture/water[1]

Synthesis of Trivinylmethoxysilane
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The synthesis of trivinylmethoxysilane can be achieved through a Grignard reaction, a

versatile method for forming carbon-silicon bonds. This typically involves the reaction of a vinyl

Grignard reagent, such as vinylmagnesium bromide, with a suitable silicon-containing

precursor.

Experimental Protocol: Synthesis via Grighard Reaction

Materials:

Magnesium turnings

Vinyl bromide

Anhydrous tetrahydrofuran (THF)
Trichloromethoxysilane

lodine (as an initiator)
Anhydrous diethyl ether

Saturated ammonium chloride solution

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings.
Add a small crystal of iodine and a minimal amount of anhydrous THF.

Initiate the reaction by adding a small amount of a solution of vinyl bromide in anhydrous
THF. The disappearance of the iodine color and the gentle refluxing of the solvent indicate
the start of the Grignard reaction.

Slowly add the remaining vinyl bromide solution to maintain a steady reflux. After the addition
is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to
ensure complete formation of vinylmagnesium bromide.
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e Reaction with Trichloromethoxysilane: Cool the Grignard reagent solution in an ice bath.
Slowly add a solution of trichloromethoxysilane in anhydrous diethyl ether via the dropping
funnel with vigorous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-3 hours.

o Work-up: Cool the reaction mixture and slowly pour it into a stirred solution of saturated
ammonium chloride to quench any unreacted Grignard reagent and precipitate the
magnesium salts.

o Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the
organic extracts, dry over anhydrous sodium sulfate, and filter.

 Purification: Remove the solvent by rotary evaporation. The crude product can then be
purified by fractional distillation under reduced pressure to yield pure trivinylmethoxysilane.

Reactivity and Mechanisms

The utility of trivinylmethoxysilane as a coupling and crosslinking agent stems from the
distinct reactivity of its vinyl and methoxy groups.

Hydrolysis and Condensation of the Methoxy Group

The methoxy group is susceptible to hydrolysis in the presence of water, leading to the
formation of a silanol group (-Si-OH) and methanol. This reaction is a critical first step in the
adhesion to inorganic substrates. The resulting silanol groups are highly reactive and can
condense with other silanol groups (either from other trivinylmethoxysilane molecules or from
the surface of an inorganic material) to form stable siloxane bridges (Si-O-Si). This
condensation process is responsible for the formation of a durable interface between the
organic polymer and the inorganic filler or substrate.

Diagram: Hydrolysis and Condensation of Trivinylmethoxysilane
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Simplified reaction pathway for the hydrolysis and condensation of trivinylmethoxysilane on
an inorganic substrate.

Radical-Initiated Grafting of Vinyl Groups

The three vinyl groups of trivinylmethoxysilane are readily susceptible to free-radical
polymerization. In the presence of a radical initiator, such as a peroxide, the vinyl groups can
be grafted onto the backbone of a polymer, such as polyethylene. This process introduces
pendant silane functionalities along the polymer chain. These grafted silane groups can then
undergo hydrolysis and condensation, leading to crosslinking between polymer chains and
creating a robust, three-dimensional network. This crosslinking significantly improves the
mechanical strength, thermal stability, and solvent resistance of the polymer.

Applications in Materials Science

The dual reactivity of trivinylmethoxysilane makes it a highly effective adhesion promoter and
crosslinking agent in a variety of composite materials.

Adhesion Promoter in Polymer Composites

Trivinylmethoxysilane is widely used to improve the adhesion between organic polymers and
inorganic fillers or reinforcements, such as glass fibers, silica, and metal oxides. By forming
covalent bonds with both the polymer matrix and the inorganic surface, it creates a strong and
durable interface, leading to improved stress transfer and overall composite performance. For
instance, in polyethylene composites, the addition of silane coupling agents has been shown to
significantly enhance adhesion strength.[1][2]
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Crosslinking of Polyethylene

The grafting of trivinylmethoxysilane onto polyethylene followed by moisture-induced
crosslinking is a common industrial process for producing crosslinked polyethylene (XLPE).
This material exhibits superior mechanical properties, including increased tensile strength and
improved resistance to creep and environmental stress cracking, making it suitable for
applications such as wire and cable insulation, pipes for hot and cold water, and in the
automotive industry. Studies on vinyltrimethoxysilane-crosslinked high-molecular-weight
polyethylene have demonstrated improvements in wear resistance.[3][4]

Spectroscopic Characterization

The structure and purity of trivinylmethoxysilane can be confirmed using various
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Fourier-
Transform Infrared (FTIR) spectroscopy. While specific high-resolution spectra for
trivinylmethoxysilane are not readily available in public databases, data from closely related
vinylsilanes can provide valuable reference points for spectral interpretation.

'H and **C NMR Spectroscopy

In the *H NMR spectrum, the vinyl protons are expected to appear in the region of 5.5-6.5 ppm,
exhibiting complex splitting patterns due to geminal and vicinal couplings. The methoxy protons
will give a sharp singlet around 3.5 ppm. In the 13C NMR spectrum, the vinyl carbons will
resonate in the olefinic region (typically 120-140 ppm), while the methoxy carbon will appear
around 50 ppm. Spectral databases for organosilicon compounds can aid in the precise
assignment of these peaks.[5][6]

FTIR Spectroscopy

The FTIR spectrum of trivinylmethoxysilane will show characteristic absorption bands
corresponding to its functional groups. Key expected peaks include:

e C=C stretching (vinyl): ~1600 cm~1
e =C-H stretching (vinyl): ~3050-3100 cm~1

¢ Si-O-C stretching: A strong band around 1080-1100 cm~1
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e C-H stretching (methoxy): ~2840-2960 cm~1
e Si-C stretching: ~700-800 cm~1

Databases of FTIR spectra for organosilicon compounds are valuable resources for detailed
spectral analysis.[7][8][9][10]

Safety and Handling

Trivinylmethoxysilane is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area. It is sensitive to moisture and should be stored in a tightly
sealed container under an inert atmosphere. Personal protective equipment, including safety
goggles, gloves, and a lab coat, should be worn when handling this chemical.

Conclusion

Trivinylmethoxysilane is a key organofunctional silane that plays a critical role in the
development of advanced materials. Its unique molecular structure, featuring both hydrolyzable
methoxy and polymerizable vinyl groups, enables it to effectively couple organic polymers to
inorganic substrates and to create robust crosslinked polymer networks. This in-depth technical
guide has provided a comprehensive overview of its chemical properties, synthesis, reactivity,
and major applications, offering valuable insights for researchers and professionals in the fields
of materials science and chemical engineering. Further research into the precise structure-
property relationships and the optimization of its use in various composite systems will continue
to expand its utility in creating innovative and high-performance materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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